Cas no 65619-01-4 (4-Cyano-4-(4-methylphenyl)cyclohexanone)

• Product name: 4-Cyano-4-(4-methylphenyl)cyclohexanone
• CAS No: 65619-01-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1033747

4-Cyano-4-(4-methylphenyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile
• 1-(4-methylphenyl)-4-oxocyclohexane-1-carbonitrile
• 4-OXO-1-P-TOLYLCYCLOHEXANECARBONITRILE
• 4-CYANO-4-(4-METHYLPHENYL)CYCLOHEXANONE
• 4-Cyano-4-(p-tolyl)-cyclohexanon
• 4-cyano-4-(p-tolyl)cyclohexanone
• AK132217
• KB-40179
• RL04499
• 4-Cyano-4-(4-methylphenyl)cyclohexanone

• Inchi： 1S/C14H15NO/c1-11-2-4-12(5-3-11)14(10-15)8-6-13(16)7-9-14/h2-5H,6-9H2,1H3
• InChI Key： RYTSBLXGZFFBOQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 213.11545
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Cyano-4-(4-methylphenyl)cyclohexanone

4-Cyano-4-(4-methylphenyl)cyclohexanone: An Overview of a Versatile Compound (CAS No. 65619-01-4)

4-Cyano-4-(4-methylphenyl)cyclohexanone (CAS No. 65619-01-4) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, also known as Methylphenylcyclohexanone, is characterized by its unique structural features and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential uses of this intriguing molecule.

The molecular formula of 4-Cyano-4-(4-methylphenyl)cyclohexanone is C₁₅H₁₅NO, and its molecular weight is approximately 229.28 g/mol. The compound consists of a cyclohexanone ring with a cyano group and a 4-methylphenyl substituent. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable building block in various synthetic pathways.

In terms of physical properties, 4-Cyano-4-(4-methylphenyl)cyclohexanone is typically a solid at room temperature with a melting point ranging from 78 to 80°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of chemical reactions and processes.

The synthesis of 4-Cyano-4-(4-methylphenyl)cyclohexanone can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-methylbenzaldehyde with cyclohexanecarbonyl chloride in the presence of a base, followed by nitrile formation via a cyanation step. Another method involves the condensation of 4-methylbenzaldehyde with cyclohexanone in the presence of an acid catalyst, followed by cyanation using potassium cyanide or another suitable reagent.

In recent years, significant advancements have been made in the synthesis and application of 4-Cyano-4-(4-methylphenyl)cyclohexanone. For instance, researchers at the University of California have developed an efficient one-pot synthesis method that reduces the number of steps and improves the overall yield. This method involves the sequential addition of reagents under optimized conditions, leading to high purity products with minimal side reactions.

Beyond its synthetic utility, 4-Cyano-4-(4-methylphenyl)cyclohexanone has shown promise in various pharmaceutical applications. Its structural similarity to certain biologically active compounds makes it a potential lead molecule for drug discovery. Studies have indicated that derivatives of this compound exhibit anti-inflammatory and analgesic properties, making them candidates for the development of new therapeutic agents.

In addition to its pharmaceutical potential, 4-Cyano-4-(4-methylphenyl)cyclohexanone has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers at Stanford University have demonstrated that incorporating this compound into polymer blends can enhance the efficiency and stability of these devices.

The environmental impact of 4-Cyano-4-(4-methylphenyl)cyclohexanone is another important consideration. While it is not classified as a hazardous substance under current regulations, responsible handling and disposal practices are essential to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainability and reduce ecological footprints.

In conclusion, 4-Cyano-4-(4-methylphenyl)cyclohexanone (CAS No. 65619-01-4) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses and improvements will be discovered, further solidifying its importance in these fields.